Cas no 68960-60-1 (4-[(4-chlorophenyl)sulfanyl]azetidin-2-one)
68960-60-1 structure
Product Name:4-[(4-chlorophenyl)sulfanyl]azetidin-2-one
CAS No:68960-60-1
MF:C9H8ClNOS
MW:213.683919906616
CID:1733098
PubChem ID:111483
Update Time:2025-04-21
4-[(4-chlorophenyl)sulfanyl]azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-chlorophenyl)sulfanyl]azetidin-2-one
- 68960-60-1
- 4-((4-Chlorophenyl)thio)azetidin-2-one
- DTXSID60875852
- 2-Azetidinone, 4-((4-chlorophenyl)thio)-
- 2-Azetidinone, 4-[(4-chlorophenyl)thio]-
-
- Inchi: 1S/C9H8ClNOS/c10-6-1-3-7(4-2-6)13-9-5-8(12)11-9/h1-4,9H,5H2,(H,11,12)
- InChI Key: VYTVONIYWVXPHG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC1CC(N1)=O
Computed Properties
- Exact Mass: 213.00164
- Monoisotopic Mass: 213.0015127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 29.1
4-[(4-chlorophenyl)sulfanyl]azetidin-2-one Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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